Cas no 93214-96-1 (1H-Purine-2,6-dione,8-(cyclopentylmethyl)-3,9-dihydro-1,3-dimethyl-)

• Product Name: 1H-Purine-2,6-dione,8-(cyclopentylmethyl)-3,9-dihydro-1,3-dimethyl-
• CAS No: 93214-96-1
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 817783
• PubChem ID: 265599
• Update Time: 2025-04-19

1H-Purine-2,6-dione,8-(cyclopentylmethyl)-3,9-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-(cyclopentylmethyl)-3,9-dihydro-1,3-dimethyl-
• NSC-101799
• 8-(Cyclopentylmethyl)-1,3-dimethyl-3,9-dihydro-1H-purine-2,6-dione
• 93214-96-1
• 8-(cyclopentylmethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• DTXSID60918596
• 8-(Cyclopentylmethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• NSC101799

• Inchi： 1S/C13H18N4O2/c1-16-11-10(12(18)17(2)13(16)19)14-9(15-11)7-8-5-3-4-6-8/h8H,3-7H2,1-2H3,(H,14,15)
• InChI Key： FEXVRZBSAAFDMV-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C(CC1CCCC1)N2

Computed Properties

• Exact Mass: 262.143
• Monoisotopic Mass: 262.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.308
• Boiling Point: 509.4°Cat760mmHg
• Flash Point: 261.9°C
• Refractive Index: 1.605

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines